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Compound of Interest

3-(3-Methylphenyl)-3-

oxopropanenitrile

cat. No.: B1329870

Compound Name:

Technical Data Sheet: 3-(3-Methylphenyl)-3-
oxopropanenitrile

Audience: Researchers, scientists, and drug development professionals.

Chemical Identity and Properties

This document provides a concise technical overview of 3-(3-Methylphenyl)-3-
oxopropanenitrile, also known as m-toluoylacetonitrile. The fundamental molecular properties
have been compiled from verified chemical suppliers and databases.

Quantitative Data Summary

The core chemical identifiers and molecular properties are summarized in the table below for
quick reference.
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Identifier Value Source

3-(3-methylphenyl)-3-
IUPAC Name ( yp. ) 2 [1]
oxopropanenitrile

Molecular Formula C10HsNO [1][2]
Molecular Weight 159.19 g/mol [1][2]
CAS Number 53882-81-8 (11121131141
Linear Formula CH3CeH4C(O)CH2CN [1]

Logical Relationship of Chemical Identifiers

The following diagram illustrates the relationship between the common name, molecular
formula, and molecular weight of the compound.

@-(3-MethyIphenyI)-3-oxopropanenitri@

is described by

Molecular Formula

Ci10H9NO

results in

Molecular Weight

159.19 g/mol

Click to download full resolution via product page

Fig. 1: Relationship between chemical identifiers.
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Experimental Protocols

The molecular weight and formula of a well-characterized small molecule like 3-(3-
Methylphenyl)-3-oxopropanenitrile are standard reference data points. These values are
fundamentally determined through a combination of established analytical techniques:

e Mass Spectrometry (MS): This technique is used to measure the mass-to-charge ratio of
ions. High-resolution mass spectrometry (HRMS) provides a highly accurate mass
measurement, which can be used to determine the elemental composition and confirm the
molecular formula.

o Elemental Analysis: This method determines the percentage composition of elements
(carbon, hydrogen, nitrogen, etc.) in a sample. The results are used to derive the empirical
formula, which is then reconciled with the molecular weight from MS to establish the
molecular formula.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the chemical structure, confirming the connectivity of atoms and the presence of specific
functional groups (e.g., the methylphenyl group, the oxo group, and the nitrile group),
thereby validating the structure corresponding to the determined formula.

Specific experimental protocols for these routine analyses are typically not detailed in individual
substance datasheets but are based on standardized laboratory procedures and instrument
manufacturer's guidelines.

This document is intended for research and development purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-(3-Methylphenyl)-3-oxopropanenitrile molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329870#3-3-methylphenyl-3-oxopropanenitrile-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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